Cas no 380463-49-0 ((E)-N-(4-methoxyphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide)

• Product Name: (E)-N-(4-methoxyphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide
• CAS No: 380463-49-0
• MF: C₂₆H₂₃N₃O₂
• MW: 409.4797
• CID: 5089407
• Update Time: 2025-05-19

(E)-N-(4-methoxyphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-methoxyphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide

• Inchi： 1S/C26H23N3O2/c1-19-8-10-20(11-9-19)26-21(18-29(28-26)23-6-4-3-5-7-23)12-17-25(30)27-22-13-15-24(31-2)16-14-22/h3-18H,1-2H3,(H,27,30)/b17-12+
• InChI Key： NIJMJFICBBEJPP-SFQUDFHCSA-N
• SMILES： O=C(/C=C/C1=CN(C2C=CC=CC=2)N=C1C1C=CC(C)=CC=1)NC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 588
• XLogP3: 5.1
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (E)-N-(4-methoxyphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide

Chemical Profile of (E)-N-(4-methoxyphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide (CAS No. 380463-49-0)

The compound (E)-N-(4-methoxyphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide, identified by its CAS number 380463-49-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including an amide moiety and a pyrazole ring, suggests a high degree of chemical versatility, making it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Heterocycles, such as pyrazoles and phenyl groups, are known for their ability to enhance the binding affinity and selectivity of drug candidates. The specific arrangement of these groups in (E)-N-(4-methoxyphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide contributes to its unique pharmacological properties. This compound exhibits a balance between lipophilicity and polarizability, which are critical factors in determining its bioavailability and efficacy.

The amide functional group in the molecule plays a crucial role in modulating its interactions with biological targets. Amides are frequently found in biologically active compounds due to their ability to form hydrogen bonds, which can enhance binding stability. The incorporation of a phenyl ring at the C-terminal position further enhances the compound's pharmacophoric features. Phenyl rings are known to contribute to hydrophobic interactions and can significantly influence the compound's solubility and metabolic stability.

Current research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing effective drug candidates. The structural features of (E)-N-(4-methoxyphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide align well with this principle. The pyrazole ring, for instance, is a well-documented scaffold in drug development, known for its anti-inflammatory, antiviral, and anticancer properties. The presence of multiple aromatic rings increases the compound's potential for π-stacking interactions, which can be beneficial in designing receptor ligands.

Computational studies have been instrumental in understanding the molecular interactions of this compound. Molecular docking simulations have revealed that (E)-N-(4-methoxyphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide can effectively bind to various biological targets, including enzymes and receptors involved in metabolic pathways. These simulations have provided valuable insights into the compound's binding affinity and mode of action, guiding further optimization efforts.

Experimental validation of these computational findings has been ongoing. In vitro assays have demonstrated that this compound exhibits promising activity against several disease-related targets. Notably, it has shown inhibitory effects on enzymes implicated in inflammation and cancer progression. These preliminary results warrant further investigation into its potential as a therapeutic agent.

The synthesis of (E)-N-(4-methoxyphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide presents unique challenges due to its complex structural framework. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of the required aromatic rings and heterocyclic core. These synthetic strategies not only enhance yield but also improve the overall purity of the final product.

The role of chiral centers in determining the pharmacological activity of a compound cannot be overstated. While the current synthesis of (E)-N-(4-methoxyphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide does not involve chiral auxiliaries, future studies may explore enantioselective synthesis to optimize its biological activity. The introduction of chiral centers could lead to enhanced selectivity and reduced side effects, making it a more viable candidate for clinical development.

Environmental considerations are also increasingly important in pharmaceutical research. The synthesis and application of this compound must be conducted with an eye toward sustainability. Green chemistry principles can be applied to minimize waste and reduce energy consumption during production. Additionally, exploring biodegradable solvents and catalytic systems can contribute to a more environmentally friendly approach.

The regulatory landscape for new pharmaceutical compounds is stringent but well-established. Ensuring that (E)-N-(4-methoxyphenyl)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide meets all regulatory requirements is essential for its progression towards clinical trials. Preclinical studies will need to address issues such as toxicity, pharmacokinetics, and potential drug-drug interactions before human testing can begin.

Collaborative efforts between academic researchers and industry scientists are crucial for advancing compounds like this one from laboratory research to market-ready products. Such partnerships can leverage expertise across multiple disciplines, accelerating the pace of discovery and development. Open communication channels between these stakeholders ensure that innovative ideas are rapidly translated into tangible outcomes.